6-Amino-5-cyclopropoxypicolinaldehyde

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 6-amino-5-cyclopropyloxypyridine-2-carbaldehyde
• InChI: InChI=1S/C9H10N2O2/c10-9-8(13-7-2-3-7)4-1-6(5-12)11-9/h1,4-5,7H,2-3H2,(H2,10,11)
• InChI Key: AQYMMHAUDRHNPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)C=O)N

Description

6-Amino-5-cyclopropoxypicolinaldehyde is a heterocyclic organic compound featuring a pyridine backbone substituted with an amino group at position 6, a cyclopropoxy group at position 5, and an aldehyde functional group at position 2 of the pyridine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Amino-5-cyclopropoxypicolinaldehyde typically involves the following steps:

Starting Material: The synthesis begins with picolinaldehyde.

Cyclopropoxylation: The cyclopropoxy group is introduced at the fifth position through a cyclopropanation reaction, which involves the addition of a cyclopropyl group to the aromatic ring.

Industrial Production Methods

Industrial production of 6-Amino-5-cyclopropoxypicolinaldehyde may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, temperature control, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

6-Amino-5-cyclopropoxypicolinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens and alkylating agents are employed for substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

6-Amino-5-cyclopropoxypicolinaldehyde has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds.

Organic Synthesis: It serves as an intermediate in the synthesis of complex organic molecules.

Biological Studies: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Industrial Applications: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Amino-5-cyclopropoxypicolinaldehyde involves its interaction with specific molecular targets. The amino group and aldehyde group can form covalent bonds with biological molecules, leading to various biochemical effects. The compound may inhibit or activate specific enzymes and pathways, depending on its structure and the nature of the target.

Comparison with Similar Compounds

Data Tables

Table 1: Functional Group Impact on Reactivity

Functional Group	Electrophilicity	Stability	Common Reactions
Aldehyde	High	Moderate	Schiff base formation
Nitrile	Moderate	High	Hydrolysis, Reduction
Amide	Low	Very High	Hydrogen bonding

Table 2: Commercial Availability (Supplier Data)

Compound Name	Number of Suppliers	Key Suppliers (Example)
6-(p-Aminobenzamido)-2-picoline	6	MolPort, ZINC
6-Amino-5-nitropicolinonitrile	1 (Combi-Blocks)	Combi-Blocks, Inc.